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Compound of Interest

Compound Name: 2-Iodobenzaldehyde

Cat. No.: B048337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
Iodobenzaldehyde, a key organic intermediate. The following sections detail its melting and

boiling points, the experimental methodologies for their determination, and a visual

representation of a common synthesis pathway.

Physicochemical Data of 2-Iodobenzaldehyde
The melting and boiling points of 2-Iodobenzaldehyde are critical parameters for its handling,

purification, and use in synthetic chemistry. The data, as reported in the literature, are

summarized below.

Physical Property Reported Value(s) Conditions

Melting Point 36-39 °C[1][2][3] Atmospheric Pressure

37.0-41.0 °C Atmospheric Pressure

39 °C Atmospheric Pressure

Boiling Point 129 °C 14 mmHg

102 °C 3 mmHg
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Experimental Protocols for Physical Property
Determination
The following sections outline the standard experimental procedures for determining the

melting and boiling points of organic compounds like 2-Iodobenzaldehyde.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state.[4] For a pure crystalline compound, this transition occurs over a narrow temperature

range.[2]

Methodology: Capillary Tube Method

Sample Preparation: A small amount of finely powdered, dry 2-Iodobenzaldehyde is packed

into a capillary tube, which is sealed at one end.[5] The sample should be tightly packed to a

height of 1-2 mm.[5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[1] This assembly is then placed in a heating bath (such

as a Thiele tube containing mineral oil or a metal block heating apparatus).[2]

Heating: The apparatus is heated slowly, typically at a rate of about 2 °C per minute,

especially when approaching the expected melting point.[2] Constant stirring of the heating

bath ensures a uniform temperature.[1]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[2][4]

Boiling Point Determination under Reduced Pressure
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding pressure.[6] For compounds that may decompose at their atmospheric boiling

point, the boiling point is often determined at a reduced pressure.

Methodology: Distillation Method
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Apparatus Setup: A small quantity of 2-Iodobenzaldehyde is placed in a distillation flask.

The flask is connected to a condenser, a receiving flask, and a vacuum source. A

thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask.

Pressure Reduction: The pressure inside the apparatus is slowly reduced to the desired level

(e.g., 14 mmHg or 3 mmHg) using a vacuum pump.

Heating: The distillation flask is gently heated.

Observation: The temperature is recorded when the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point of the

substance at that specific pressure.

Synthesis of 2-Iodobenzaldehyde: An Experimental
Workflow
2-Iodobenzaldehyde is commonly synthesized through the oxidation of 2-iodobenzyl alcohol.

[7] The following diagram illustrates the key steps in this chemical transformation.
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Caption: Workflow for the synthesis of 2-Iodobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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